3-Formylphenyl 2-chlorobenzoate
Overview
Description
3-Formylphenyl 2-chlorobenzoate is a chemical compound with the molecular formula C14H9ClO3 and a molecular weight of 260.68 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for 3-Formylphenyl 2-chlorobenzoate is1S/C14H9ClO3/c15-13-7-2-1-6-12 (13)14 (17)18-11-5-3-4-10 (8-11)9-16/h1-9H . This code provides a detailed description of the molecule’s structure.
Scientific Research Applications
Photolysis Studies : Photolysis of compounds related to 3-Formylphenyl 2-chlorobenzoate, like 3-(2-Formylphenyl)-3-chlorodiazirine, has been studied at low temperatures. This research is significant for understanding the photochemical reactions and the formation of various chemical species, such as ketenes and chlorobenzocyclobutenone, under specific conditions (Nakane, Enyo, & Tomioka, 2004).
Synthesis Research : The synthesis of related compounds, such as 2-alkylbenzo[b]thiophenes, involves the treatment of chlorobenzoates, offering insights into new methods of synthesizing complex organic compounds (Savinov, Savinykh, & Aksenov, 1984).
Crystal Structure Analysis : Studies on the crystal structure of related compounds, like 2-[(4-Chlorobenzoyl)amino]-3-(4-formylphenyl)prop-2-enoic acid, have been conducted. Such research is crucial for understanding the molecular structure and potential applications of these compounds in various fields, including materials science (Kumar et al., 2017).
Environmental Biodegradation : Research on the degradation of chlorobenzoates, which are structurally related to 3-Formylphenyl 2-chlorobenzoate, by microorganisms like Pseudomonas aeruginosa, has been significant for environmental bioremediation. This is crucial for understanding how certain pollutants can be biologically degraded in contaminated environments (Hickey & Focht, 1990).
Molecular Breeding for Enhanced Resistance : Studies have been conducted on molecular breeding of enzymes for enhanced resistance to compounds related to 3-Formylphenyl 2-chlorobenzoate. This type of research is significant for biotechnological applications, especially in developing organisms or enzymes that can efficiently process or degrade specific compounds (Ohnishi et al., 2004).
Safety and Hazards
properties
IUPAC Name |
(3-formylphenyl) 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClO3/c15-13-7-2-1-6-12(13)14(17)18-11-5-3-4-10(8-11)9-16/h1-9H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRBMRVWMDNRGBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)OC2=CC=CC(=C2)C=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Formylphenyl 2-chlorobenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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